Cas no 2170761-37-0 (11-Oxomogroside IIA2)

• Product Name: 11-Oxomogroside IIA2
• CAS No: 2170761-37-0
• MF: C₄₂H₇₀O₁₄
• MW: 798.9968
• CID: 4742771
• PubChem ID: 162639152
• Update Time: 2026-02-25

11-Oxomogroside IIA2 Chemical and Physical Properties

Names and Identifiers

• 11-Oxomogroside IIA2
• FS-8389
• DA-59845
• (3S,8R,9R,10R,13R,14S,17R)-17-[(2R,5R)-5,6-dihydroxy-6-methylheptan-2-yl]-4,4,9,13,14-pentamethyl-3-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxan-2-yl]oxy-1,2,3,7,8,10,12,15,16,17-decahydrocyclopenta[a]phenanthren-11-one
• 2170761-37-0

• Inchi： 1S/C42H70O14/c1-20(9-13-27(44)39(4,5)52)21-15-16-40(6)26-12-10-22-23(42(26,8)28(45)17-41(21,40)7)11-14-29(38(22,2)3)56-37-35(51)33(49)31(47)25(55-37)19-53-36-34(50)32(48)30(46)24(18-43)54-36/h10,20-21,23-27,29-37,43-44,46-52H,9,11-19H2,1-8H3/t20-,21-,23-,24-,25-,26-,27-,29+,30-,31-,32+,33+,34-,35-,36-,37+,40+,41-,42+/m1/s1
• InChI Key： HDNXQUYFKKXCTG-BQDAFXFRSA-N
• SMILES： O=C1C([H])([H])[C@]2(C([H])([H])[H])[C@@]([H])([C@]([H])(C([H])([H])[H])C([H])([H])C([H])([H])[C@]([H])(C(C([H])([H])[H])(C([H])([H])[H])O[H])O[H])C([H])([H])C([H])([H])[C@@]2(C([H])([H])[H])[C@@]2([H])C([H])([H])C([H])=C3C(C([H])([H])[H])(C([H])([H])[H])[C@]([H])(C([H])([H])C([H])([H])[C@@]3([H])[C@@]21C([H])([H])[H])O[C@@]1([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[C@@]2([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O2)O[H])O[H])O[H])O1)O[H])O[H])O[H]

Computed Properties

• Exact Mass: 798.47655690g/mol
• Monoisotopic Mass: 798.47655690g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 56
• Rotatable Bond Count: 11
• Complexity: 1450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 19
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 236

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal glycosides Steroidal saponins
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal saponins

Additional information on 11-Oxomogroside IIA2

11-Oxomogroside IIA2: A Comprehensive Overview

11-Oxomogroside IIA2, with the CAS number 2170761-37-0, is a naturally occurring compound that has garnered significant attention in recent years due to its unique chemical structure and potential bioactive properties. This compound belongs to the class of mogrosides, which are triterpenoid glycosides commonly found in the fruit of Momordica grosvenorii, a plant traditionally used in Chinese medicine. The scientific community has been actively exploring the molecular mechanisms and therapeutic applications of 11-Oxomogroside IIA2, making it a subject of interest for researchers in the fields of pharmacology, nutrition, and natural product chemistry.

The structural elucidation of 11-Oxomogroside IIA2 reveals a complex arrangement of carbon skeletons, hydroxyl groups, and glycosidic linkages. Its molecular formula is C₄₄H₆₈O₁₃, with a molecular weight of 868.9 g/mol. The compound exhibits a characteristic UV absorption spectrum, which is often used for its identification and quantification in various matrices. Recent advancements in analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have enabled precise characterization of this compound, contributing to its growing popularity in both academic and industrial research.

11-Oxomogroside IIA2 has been extensively studied for its potential health benefits. Experimental studies have demonstrated its strong antioxidant activity, which is attributed to its ability to scavenge free radicals and inhibit lipid peroxidation. In vitro assays have shown that this compound can significantly reduce the production of reactive oxygen species (ROS) in human endothelial cells, suggesting its potential role in preventing oxidative stress-related diseases such as cardiovascular disorders and neurodegenerative conditions.

Beyond its antioxidant properties, 11-Oxomogroside IIA2 has also been investigated for its anti-inflammatory effects. Research indicates that this compound can suppress the expression of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), in lipopolysaccharide (LPS)-stimulated macrophages. These findings highlight its potential as a natural anti-inflammatory agent, particularly for conditions like arthritis and inflammatory bowel disease.

The anticancer potential of 11-Oxomogroside IIA2 is another area of active research. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast, liver, and colon cancer cells. Mechanistic insights reveal that it activates the intrinsic apoptotic pathway by upregulating Bax expression and downregulating Bcl-2 expression. Additionally, it has been shown to inhibit tumor angiogenesis by suppressing vascular endothelial growth factor (VEGF) secretion, further underscoring its therapeutic potential in oncology.

In terms of bioavailability, recent studies have focused on optimizing the delivery systems for 11-Oxomogroside IIA2. Encapsulation techniques, such as nanoparticle-based delivery, have been explored to enhance its stability, solubility, and absorption efficiency. These innovations are expected to pave the way for its clinical translation as a nutraceutical or pharmaceutical agent.

The global market for natural products with bioactive properties is rapidly expanding, driven by increasing consumer demand for health-conscious products. As a result, 11-Oxomogroside IIA2 holds promising prospects in the food, cosmetic, and pharmaceutical industries. Its incorporation into functional foods and dietary supplements is being explored to capitalize on its antioxidant and anti-inflammatory benefits.

In conclusion, 11-Oxomogroside IIA2, with CAS number 2170761-37-0, represents a valuable natural product with diverse biological activities and therapeutic potentials. Ongoing research continues to uncover new insights into its molecular mechanisms and applications, positioning it as a key player in the development of novel health interventions. As advancements in analytical techniques and delivery systems continue to unfold, the future looks bright for this intriguing compound.